Cas no 1803790-01-3 (2,3-Dimethyl-5-methoxyphenylacetic acid)

• Product Name: 2,3-Dimethyl-5-methoxyphenylacetic acid
• CAS No: 1803790-01-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5004889
• Update Time: 2025-10-19

2,3-Dimethyl-5-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5-methoxyphenylacetic acid

• Inchi： 1S/C11H14O3/c1-7-4-10(14-3)5-9(8(7)2)6-11(12)13/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： FHKSYFHTTVDWAH-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on 2,3-Dimethyl-5-methoxyphenylacetic acid

Introduction to 2,3-Dimethyl-5-methoxyphenylacetic Acid (CAS No. 1803790-01-3)

2,3-Dimethyl-5-methoxyphenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1803790-01-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 2,3-Dimethyl-5-methoxyphenylacetic acid, including its methoxy and methyl substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The significance of 2,3-Dimethyl-5-methoxyphenylacetic acid in modern research is underscored by its role as a key intermediate in the synthesis of various pharmacologically active molecules. Phenylacetic acids, in general, have been extensively studied for their involvement in metabolic pathways and their ability to modulate biological processes. For instance, derivatives of phenylacetic acid have shown promise in the development of drugs targeting neurological disorders, inflammation, and cancer. The presence of both methyl and methoxy groups in 2,3-Dimethyl-5-methoxyphenylacetic acid enhances its potential as a building block for more complex molecules, offering researchers a versatile platform for structural modifications and functionalization.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds derived from phenylacetic acid derivatives. 2,3-Dimethyl-5-methoxyphenylacetic acid has been utilized in several preclinical studies to investigate its pharmacokinetic properties and potential therapeutic effects. Its structural motif is particularly interesting because it mimics natural metabolites that play crucial roles in cellular signaling. This has led to investigations into its potential as an inhibitor or modulator of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in the production of prostaglandins and leukotrienes—mediators of inflammation and pain.

The synthesis of 2,3-Dimethyl-5-methoxyphenylacetic acid involves multi-step organic reactions that highlight the compound's synthetic utility. Researchers have developed efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to introduce the desired substituents at specific positions on the aromatic ring. These synthetic strategies not only provide access to 2,3-Dimethyl-5-methoxyphenylacetic acid but also serve as templates for generating libraries of related compounds for further biological evaluation. The robustness of these synthetic methods ensures scalability, which is essential for both academic research and industrial applications.

One of the most compelling aspects of 2,3-Dimethyl-5-methoxyphenylacetic acid is its potential application in the development of targeted therapies. Studies have suggested that phenylacetic acid derivatives can interact with specific protein targets, leading to modulations in cellular processes. For example, certain analogs have demonstrated antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation. The methoxy group in 2,3-Dimethyl-5-methoxyphenylacetic acid may enhance binding affinity to these targets by improving solubility and metabolic stability. Additionally, the methyl groups contribute to steric hindrance, which can fine-tune interactions with biological receptors.

The pharmacological profile of 2,3-Dimethyl-5-methoxyphenylacetic acid is further illuminated by its interaction with neurotransmitter systems. Phenylacetic acids are known to influence neurotransmitter release and receptor function, making them candidates for treating neurological disorders such as depression and anxiety. Preclinical data indicate that derivatives of this class can modulate serotonin and dopamine pathways without significant side effects at therapeutic doses. This has spurred interest in developing new analogs with enhanced efficacy and selectivity. 2,3-Dimethyl-5-methoxyphenylacetic acid, with its optimized substitution pattern, represents a promising candidate for such endeavors.

From a chemical biology perspective, 2,3-Dimethyl-5-methoxyphenylacetic acid serves as a valuable tool for understanding enzyme mechanisms and metabolic pathways. Its incorporation into experimental systems allows researchers to probe the roles of phenylacetic acid metabolites in health and disease. For instance, studies using stable isotope labeling techniques have revealed how this compound is processed within cells, providing insights into its degradation pathways and interaction with enzymes like cytochrome P450 monooxygenases. Such information is critical for designing drugs that are not only effective but also safe and well-tolerated.

The industrial relevance of 2,3-Dimethyl-5-methoxyphenylacetic acid extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like this one for large-scale drug production. The compound's stability under various storage conditions makes it suitable for industrial processes where consistency is paramount. Moreover, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—aligns with the industry's push toward sustainable practices. This dual focus on innovation and sustainability underscores the compound's importance in modern chemical manufacturing.

Future directions in the study of 2,3-Dimethyl-5-methoxyphenylacetic acid include exploring its role in drug delivery systems and nanotechnology-based therapies. Researchers are investigating how this compound can be incorporated into nanoparticles or liposomes to enhance drug solubility or target specificity. Such approaches could improve therapeutic outcomes by ensuring that drugs reach their intended sites of action more efficiently while minimizing systemic side effects. The versatility of 2,3-Dimethyl-5-methoxyphenylacetic acid makes it an ideal candidate for these emerging technologies.

In conclusion, 2,